molecular formula C11H18N2 B8715558 3-(aminomethyl)-N,N-diethylaniline

3-(aminomethyl)-N,N-diethylaniline

Cat. No.: B8715558
M. Wt: 178.27 g/mol
InChI Key: UARWVLNAEWKPRJ-UHFFFAOYSA-N
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Description

3-(Aminomethyl)-N,N-diethylaniline is a tertiary aromatic amine characterized by a benzene ring substituted with a diethylamino group (-N(C₂H₅)₂) and an aminomethyl group (-CH₂NH₂) at the 3-position. Its molecular formula is C₁₁H₁₈N₂ (inferred from structural analogs like 3-(aminomethyl)-N,N-dimethylaniline, which has the formula C₉H₁₄N₂ ). This compound is structurally related to N,N-diethylaniline (C₁₀H₁₅N), a common solvent for high-temperature reactions such as Claisen rearrangements .

Properties

Molecular Formula

C11H18N2

Molecular Weight

178.27 g/mol

IUPAC Name

3-(aminomethyl)-N,N-diethylaniline

InChI

InChI=1S/C11H18N2/c1-3-13(4-2)11-7-5-6-10(8-11)9-12/h5-8H,3-4,9,12H2,1-2H3

InChI Key

UARWVLNAEWKPRJ-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C1=CC=CC(=C1)CN

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs of 3-(aminomethyl)-N,N-diethylaniline, highlighting differences in substituents, reactivity, and applications:

Compound Structure Key Properties Applications References
This compound C₆H₅-N(C₂H₅)₂-CH₂NH₂ (3-position) - Bifunctional (amine + tertiary amine)
- Likely high boiling point (~200–220°C, inferred from N,N-diethylaniline )
Intermediate for pharmaceuticals, dyes, or ligands
N,N-Diethylaniline C₆H₅-N(C₂H₅)₂ - Boiling point: 216°C
- Polar aprotic solvent
- Exothermic fullerene dissolution
Solvent for Claisen rearrangements ; fullerene processing
3-(Aminomethyl)-N,N-dimethylaniline C₆H₅-N(CH₃)₂-CH₂NH₂ (3-position) - Molecular weight: 150.225 g/mol
- Higher polarity than diethyl analog
Potential ligand or building block for bioactive molecules
N-(3-(Diethylamino)phenyl)acetamide C₆H₅-N(C₂H₅)₂-NHCOCH₃ (3-position) - Molecular weight: 206.28 g/mol
- Stable to hydrolysis
Dye intermediate (e.g., Serisol Navy Blue Developer RD)
N,N-Dimethyl-m-nitroaniline C₆H₅-N(CH₃)₂-NO₂ (3-position) - Molecular weight: 166.18 g/mol
- Strong electron-withdrawing nitro group
Intermediate for explosives or agrochemicals
3-Methoxy-N,N-dimethylaniline C₆H₅-N(CH₃)₂-OCH₃ (3-position) - Electron-rich due to methoxy group
- Boiling point: ~220°C (estimated)
Building block for fluorescent dyes or liquid crystals

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